Cas no 95898-98-9 (Furan-2-yl(pyridin-2-yl)methanamine)

• Product Name: Furan-2-yl(pyridin-2-yl)methanamine
• CAS No: 95898-98-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1027943
• PubChem ID: 13405693
• Update Time: 2025-08-05

Furan-2-yl(pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• Furan-2-yl(pyridin-2-yl)methanamine
• Furan-2-yl(pyridin-2-yl)methamine
• HEXYLFORMATE
• 1-(Furan-2-yl)-1-(pyridin-2-yl)methanamine
• AKOS013263626
• FT-0710571
• 95898-98-9
• DTXSID70539751
• DB-080361

• MDL： MFCD13152226
• Inchi： 1S/C10H10N2O/c11-10(9-5-3-7-13-9)8-4-1-2-6-12-8/h1-7,10H,11H2
• InChI Key： ZHCDZWIXZJEHJQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 260.645°C at 760 mmHg
• Flash Point: 111.434°C
• Refractive Index: 1.577
• PSA: 52.05000
• LogP: 2.42300

Additional information on Furan-2-yl(pyridin-2-yl)methanamine

Chemical Profile of Furan-2-yl(pyridin-2-yl)methanamine (CAS No. 95898-98-9)

Furan-2-yl(pyridin-2-yl)methanamine, identified by its Chemical Abstracts Service (CAS) number 95898-98-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bidentate amine derivative, featuring a fused system of furan and pyridine rings, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of Furan-2-yl(pyridin-2-yl)methanamine consists of a central methanamine group (-CH₂-NH₂) connected to a pyridine ring at one end and a furan ring at the other. This arrangement creates a versatile platform for further functionalization, enabling the synthesis of complex derivatives with tailored biological activities. The presence of both electron-deficient pyridine and electron-rich furan moieties allows for diverse interactions with biological targets, making this compound a promising candidate for drug discovery efforts.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities and favorable pharmacokinetic profiles. Among these, Furan-2-yl(pyridin-2-yl)methanamine has been studied for its potential applications in treating various therapeutic conditions. Its dual aromatic system offers the opportunity to modulate both hydrophobic and hydrophilic interactions, enhancing binding affinity to biological receptors.

One of the most compelling aspects of Furan-2-yl(pyridin-2-yl)methanamine is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism, such as poly(ADP-ribose) polymerases (PARPs). The furan and pyridine moieties provide distinct binding pockets that can be optimized to improve selectivity and efficacy against disease-causing proteins.

Recent studies have highlighted the significance of Furan-2-yl(pyridin-2-yl)methanamine in the development of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often associated with chronic diseases, including cancer. By incorporating the Furan-2-yl(pyridin-2-yl)methanamine scaffold into kinase inhibitors, researchers have been able to achieve high-affinity binding to target enzymes while minimizing off-target effects. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The synthetic chemistry of Furan-2-yl(pyridin-2-yl)methanamine also presents interesting challenges and opportunities. The compound's architecture necessitates careful consideration during synthetic planning to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired bidentate system efficiently. These techniques not only enhance synthetic efficiency but also allow for the introduction of additional functional groups, expanding the chemical space available for drug discovery.

The pharmacological profile of Furan-2-yl(pyridin-2-yl)methanamine has been extensively explored in vitro and in vivo. Initial studies have demonstrated its ability to interact with a variety of biological targets, including receptors and enzymes relevant to neurological disorders. The compound's dual heterocyclic nature provides a unique balance between lipophilicity and polarizability, which is often crucial for achieving optimal pharmacokinetic properties.

Moreover, Furan-2-yl(pyridin-2-ylmethanamine) has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory mediators, this compound may offer therapeutic benefits beyond its primary applications in oncology and neurology.

The future prospects of Furan - - - - - - - - - - - - - yl(pyridin -- yl)methanamine are promising, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced biological activity. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields.

In conclusion, Furan -- yl (py rid ine -- yl )meth an am ine (CAS No .95898--98--9) represents a significant advancement in medicinal chemistry due to its versatile structure and broad range of potential applications . Its unique combination o f fur an an d py rid ine r ing spro vides a rich scaffold fo r th e synthesis o f no ve l bioactive m olec ules . As resea rch co ntinu es , it is likely tha t thi s compo und will play an increasingly important role i n th e developm ent o f next--ge n eration therapeu tic agents . p >